Cas no 65725-11-3 (Lactupicrin)

• Product Name: Lactupicrin
• CAS No: 65725-11-3
• MF: C₂₃H₂₂O₇
• MW: 410.416587352753
• MDL: MFCD31631865
• CID: 1695161
• PubChem ID: 174880
• Update Time: 2025-10-25

Lactupicrin Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,9aS,9bR)-9-(hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-2,3,3a,4,5,7,9a,9b-octahydroazuleno[4,5-b]furan-4-yl (4-hydroxyphenyl)acetate
• Lactucopicrin
• (3aR,4S,9aS,9bR)-9-(hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-2,3,3a,4,5,7,9a,9b-octahydroazuleno[4,5-b]furan-4-yl (4-h
• [(3aR,4S,9aS,9bR)-9-(hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-4-yl] 2-(4-hydroxyphenyl)acetate
• Lactupicrin
• Benzeneacetic acid, 4-hydroxy-,(3aR,4S,9aS,9bR)-2,3,3a,4,5,7,9a,9b-octahydro-9-(hydroxymethyl)-6-methyl-3-methylene-2,7-dioxoazuleno[4,5-b]furan-4-yl ester
• Benzeneacetic acid, 4-hydroxy-, 2,3,3a,4,5,7,9a,9b-octahydro-9-(hydroxymethyl)-6-methyl-3-methylene-2,7-dioxoazuleno(4,5-b)furan-4-yl ester, (3aR-(3aalpha,4alpha,9aalpha,9bbeta))-
• BRD-K08748182-001-01-9
• CHEBI:6360
• 9-(Hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-2,3,3a,4,5,7,9a,9b-octahydroazuleno[4,5-b]furan-4-yl (4-hydroxyphenyl)acetate
• DTXSID80984273
• CHEBI:90275
• SCHEMBL14215977
• ACon1_000375
• MEGxp0_000597
• MS-27071
• C09490
• Lactopicrin
• NS00094054
• Q27107162
• NCGC00169137-01
• CS-0142748
• AKOS040761962
• 65725-11-3
• HY-N8290
• GTPL12499
• (+)-Lactucopicrin
• DA-54767
• ((3aR,4S,9aS,9bR)-9-(hydroxymethyl)-6-methyl-3-methylene-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno(4,5-b)furan-4-yl) 2-(4-hydroxyphenyl)acetate
• [(3aR,4S,9aS,9bR)-9-(hydroxymethyl)-6-methyl-3-methylene-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-4-yl] 2-(4-hydroxyphenyl)acetate
• 9-(Hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-2H,3H,3ah,4H,5H,7H,9ah,9BH-azuleno(4,5-b)furan-4-yl 2-(4-hydroxyphenyl)acetic acid
• 9-(Hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-2H,3H,3ah,4H,5H,7H,9ah,9BH-azuleno[4,5-b]furan-4-yl 2-(4-hydroxyphenyl)acetic acid

• MDL： MFCD31631865
• Inchi： 1S/C23H22O7/c1-11-7-17(29-18(27)8-13-3-5-15(25)6-4-13)20-12(2)23(28)30-22(20)21-14(10-24)9-16(26)19(11)21/h3-6,9,17,20-22,24-25H,2,7-8,10H2,1H3/t17-,20+,21-,22-/m0/s1
• InChI Key： UMVSOHBRAQTGQI-XGARDCMYSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@H](CC(C)=C3C(C=C(CO)[C@@H]3[C@@H]12)=O)OC(CC1C=CC(=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 410.13656
• Monoisotopic Mass: 410.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.4
• Boiling Point: 686°C at 760 mmHg
• Flash Point: 241.8°C
• Refractive Index: 1.636
• PSA: 110.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on Lactupicrin

Lactupicrin: A Comprehensive Overview

Lactupicrin, also known by its CAS number 65725-11-3, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound, which belongs to the class of sesquiterpene lactones, is primarily found in certain species of plants, particularly those belonging to the Asteraceae family. Its unique chemical structure and pharmacological properties make it a subject of interest for researchers in the fields of pharmacology, chemistry, and natural product research.

Lactupicrin has been extensively studied for its anti-inflammatory and antioxidant properties. Recent studies have highlighted its potential as a therapeutic agent in the management of chronic inflammatory diseases such as arthritis and cardiovascular disorders. The compound's ability to modulate inflammatory pathways, including the inhibition of pro-inflammatory cytokines like TNF-α and IL-6, has been well-documented in preclinical models. These findings underscore its potential as a natural alternative to conventional anti-inflammatory drugs, which often come with adverse side effects.

In addition to its anti-inflammatory effects, Lactupicrin has also been investigated for its anticancer properties. Research indicates that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind this activity involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are critical for cancer cell survival and proliferation. Furthermore, Lactupicrin has been shown to enhance the efficacy of chemotherapeutic agents, suggesting its potential as a synergistic adjuvant in cancer treatment.

The antioxidant activity of Lactupicrin is another area of active research. This compound exhibits potent radical scavenging activity, making it a promising candidate for use in functional foods and cosmeceuticals aimed at combating oxidative stress-related conditions such as aging and neurodegenerative diseases. Recent studies have explored the molecular mechanisms underlying its antioxidant effects, revealing that it primarily acts by inhibiting lipid peroxidation and enhancing the activity of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT).

From a chemical synthesis perspective, Lactupicrin has been synthesized through various methods, including total synthesis and semi-synthesis from plant extracts. These methods have enabled researchers to study the structure-activity relationships of this compound more effectively. For instance, modifications to the lactone ring or the substitution of specific functional groups have provided insights into how these structural changes influence biological activity.

Despite its numerous potential applications, there are still gaps in our understanding of Lactupicrin's pharmacokinetics and bioavailability. Recent studies have focused on improving its bioavailability through nanotechnology-based delivery systems such as liposomes and nanoparticles. These innovations aim to enhance the compound's stability, solubility, and targeting efficiency, thereby increasing its therapeutic potential.

In conclusion, Lactupicrin (CAS No: 65725-11-3) is a multifaceted natural compound with significant therapeutic potential across various domains. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable asset in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and applications, Lactupicrin is poised to play a pivotal role in advancing natural product-based therapeutics.